3-(4-methoxyphenyl)-N-(4-(methylthio)benzyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide 3-(4-methoxyphenyl)-N-(4-(methylthio)benzyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
Brand Name: Vulcanchem
CAS No.: 1031625-02-1
VCID: VC5254347
InChI: InChI=1S/C25H21N5O3S/c1-33-18-8-5-16(6-9-18)22-23-27-25(32)20-12-7-17(13-21(20)30(23)29-28-22)24(31)26-14-15-3-10-19(34-2)11-4-15/h3-13,29H,14H2,1-2H3,(H,26,31)
SMILES: COC1=CC=C(C=C1)C2=NNN3C2=NC(=O)C4=C3C=C(C=C4)C(=O)NCC5=CC=C(C=C5)SC
Molecular Formula: C25H21N5O3S
Molecular Weight: 471.54

3-(4-methoxyphenyl)-N-(4-(methylthio)benzyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

CAS No.: 1031625-02-1

Cat. No.: VC5254347

Molecular Formula: C25H21N5O3S

Molecular Weight: 471.54

* For research use only. Not for human or veterinary use.

3-(4-methoxyphenyl)-N-(4-(methylthio)benzyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide - 1031625-02-1

Specification

CAS No. 1031625-02-1
Molecular Formula C25H21N5O3S
Molecular Weight 471.54
IUPAC Name 3-(4-methoxyphenyl)-N-[(4-methylsulfanylphenyl)methyl]-5-oxo-1H-triazolo[1,5-a]quinazoline-8-carboxamide
Standard InChI InChI=1S/C25H21N5O3S/c1-33-18-8-5-16(6-9-18)22-23-27-25(32)20-12-7-17(13-21(20)30(23)29-28-22)24(31)26-14-15-3-10-19(34-2)11-4-15/h3-13,29H,14H2,1-2H3,(H,26,31)
SMILES COC1=CC=C(C=C1)C2=NNN3C2=NC(=O)C4=C3C=C(C=C4)C(=O)NCC5=CC=C(C=C5)SC

Introduction

3-(4-methoxyphenyl)-N-(4-(methylthio)benzyl)-5-oxo-4,5-dihydro- triazolo[1,5-a]quinazoline-8-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds. It features a triazole ring fused with a quinazoline structure, which is significant in medicinal chemistry due to its diverse biological activities. The presence of methoxy and methylthio substituents enhances its potential as a pharmacologically active agent.

Potential Applications and Biological Activities

Studies on similar compounds suggest significant cytotoxicity against various cancer cell lines, indicating potential therapeutic applications. The mechanism of action for such compounds often involves interaction with biological targets like enzymes or receptors involved in disease processes.

Biological Activities

  • Cytotoxicity: Compounds with similar structures have shown cytotoxic effects against cancer cells, suggesting potential use in cancer therapy.

  • Pharmacological Activity: The presence of methoxy and methylthio substituents enhances its pharmacological potential.

Future Research Directions

  • Synthesis Optimization: Developing more efficient synthesis methods to improve yield and purity.

  • Biological Activity Evaluation: Conducting comprehensive studies to assess its cytotoxicity and potential therapeutic applications.

  • Pharmacokinetic Studies: Investigating its absorption, distribution, metabolism, and excretion (ADME) properties.

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